Cas no 107811-11-0 (Butanoic acid,4-oxo-4-(1,3,4-thiadiazol-2-ylamino)-, 2-chloroethyl ester)
107811-11-0 structure
Product Name:Butanoic acid,4-oxo-4-(1,3,4-thiadiazol-2-ylamino)-, 2-chloroethyl ester
CAS No:107811-11-0
MF:C8H10ClN3O3S
MW:263.701299190521
CID:202335
PubChem ID:3065346
Update Time:2025-04-19
Butanoic acid,4-oxo-4-(1,3,4-thiadiazol-2-ylamino)-, 2-chloroethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,4-oxo-4-(1,3,4-thiadiazol-2-ylamino)-, 2-chloroethyl ester
- 2-chloroethyl 4-oxo-4-(1,3,4-thiadiazol-2-ylamino)butanoate
- AC1MI9LF
- ACMC-20mb70
- AG-D-23806
- CTK4A5720
- LS-147322
- N-(1,3,4-Thiadiazol-2-yl)succinamic acid 2-chloroethyl ester
- Succinamic acid, N-(1,3,4-thiadiazol-2-yl)-, 2-chloroethyl ester
- 107811-11-0
- Butanoic acid, 4-oxo-4-(1,3,4-thiadiazol-2-ylamino)-, 2-chloroethyl ester
- DTXSID80148252
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- Inchi: 1S/C8H10ClN3O3S/c9-3-4-15-7(14)2-1-6(13)11-8-12-10-5-16-8/h5H,1-4H2,(H,11,12,13)
- InChI Key: VZPPHXOISYEFOZ-UHFFFAOYSA-N
- SMILES: ClCCOC(CCC(NC1=NN=CS1)=O)=O
Computed Properties
- Exact Mass: 263.0133
- Monoisotopic Mass: 263.013
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 109Ų
Experimental Properties
- Density: 1.47
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.586
- PSA: 81.18
- LogP: 1.68830
Butanoic acid,4-oxo-4-(1,3,4-thiadiazol-2-ylamino)-, 2-chloroethyl ester Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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